Cas no 728045-11-2 (9H-Carbazole, 9-[4'-(9H-carbazol-9-yl)[1,1'-biphenyl]-4-yl]-3-ethenyl-)

• Product name: 9H-Carbazole, 9-[4'-(9H-carbazol-9-yl)[1,1'-biphenyl]-4-yl]-3-ethenyl-
• CAS No: 728045-11-2
• MF: C₃₈H₂₆N₂
• MW: 510.62644
• CID: 530933
• PubChem ID: 22283756

9H-Carbazole, 9-[4'-(9H-carbazol-9-yl)[1,1'-biphenyl]-4-yl]-3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-[4'-(9H-carbazol-9-yl)[1,1'-biphenyl]-4-yl]-3-ethenyl-
• 9-[4-(4-carbazol-9-ylphenyl)phenyl]-3-ethenylcarbazole
• DTXSID10624352
• 728045-11-2
• 9-[4'-(9H-Carbazol-9-yl)[1,1'-biphenyl]-4-yl]-3-ethenyl-9H-carbazole
• SCHEMBL766068

• Inchi： InChI=1S/C38H26N2/c1-2-26-15-24-38-34(25-26)33-11-5-8-14-37(33)40(38)30-22-18-28(19-23-30)27-16-20-29(21-17-27)39-35-12-6-3-9-31(35)32-10-4-7-13-36(32)39/h2-25H,1H2
• InChI Key： UAOODKMNHMYSBK-UHFFFAOYSA-N
• SMILES： C=CC1=CC2=C(C=C1)N(C3=CC=CC=C32)C4=CC=C(C=C4)C5=CC=C(C=C5)N6C7=CC=CC=C7C8=CC=CC=C86

Computed Properties

• Exact Mass: 510.209598838g/mol
• Monoisotopic Mass: 510.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 9.9Ų